![molecular formula C19H13N3O B3038409 2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile CAS No. 861208-23-3](/img/structure/B3038409.png)
2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile
Overview
Description
The compound “2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile” is a type of chromene derivative . Chromenes are natural compounds that have several biological effects . This specific compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Synthesis Analysis
The synthesis of chromene derivatives often involves multicomponent reactions . For instance, a four-component reaction between hydrazine hydrate, ethyl acetoacetate, 2-hydroxybenzaldehydes, and malononitrile in water at ambient temperature has been used to synthesize similar compounds .Scientific Research Applications
Antimicrobial Effects
This compound has shown promising results in antimicrobial studies. Derivatives of 2-amino-tetrahydro-4H-chromene-3-carbonitrile have been synthesized and evaluated for their antibacterial effects against selected bacterial strains . Two compounds, 2-amino-5,6,6,1-tetrahydro-5-oxo-4-(3-pyridinyl)-4H-chromene-3-carbonitrile and 2-amino-5,6,6,1-tetrahydro-6,6-dimethyl-5-oxo-4-(3-pyridinyl)-4H-chromene-3-carbonitrile, showed significant antibacterial activity, especially against M. luteus and B. subtilis .
Anticancer Potential
4H-Chromene derivatives, including the 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile-based 4H-chromenes scaffold, are known to have significant impact on tubulin proteins . These compounds bind within the colchicine binding site of the tubulin protein, inhibiting tubulin polymerization and leading to cell cycle arrest and apoptosis . The research findings include a detailed understanding of the interaction pattern of the 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile series for their colchicine binding ability against various tubulin isoforms proteins .
Selective N-Alkylation
Although there is limited information available on this application, selective N-alkylation of 2-amino-4H-chromene-3-carbonitrile derivatives has been reported . This process could potentially modify the compound’s properties and expand its range of applications.
Fluorescent Sensors for Photopolymerization Processes
While the exact compound hasn’t been directly studied for this application, similar compounds such as 2-amino-4,6-diphenyl-pyridine-3-carbonitrile have been investigated as molecular fluorescent sensors for photopolymerization processes . It’s possible that “2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile” could have similar applications.
Mechanism of Action
Target of Action
The primary target of 2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile is the tubulin protein , specifically within the colchicine binding site . Tubulin proteins are crucial components of the cell’s cytoskeleton and play a significant role in maintaining cell shape, enabling cell movement, and facilitating intracellular transport .
Mode of Action
This compound interacts with its target by binding within the colchicine binding site of the tubulin protein . This interaction can significantly impact the function of tubulin proteins, which can lead to changes in cell structure and function .
Biochemical Pathways
The interaction of 2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile with tubulin proteins affects the assembly and disassembly of microtubules, a key component of the cell’s cytoskeleton . This can disrupt various cellular processes, including cell division, and lead to cell death .
Pharmacokinetics
The compound’s interaction with tubulin proteins suggests it can penetrate cell membranes to reach its intracellular target .
Result of Action
The binding of 2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile to tubulin proteins can lead to the disruption of microtubule dynamics, which can inhibit cell division and lead to cell death . This makes it a promising candidate for anticancer therapy .
Action Environment
The action of 2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile can be influenced by various environmental factors. For instance, the pH of the cellular environment can affect the compound’s solubility and therefore its bioavailability . Additionally, the presence of other molecules in the cell can potentially interfere with the compound’s binding to its target .
properties
IUPAC Name |
2-amino-4-pyridin-3-yl-4H-benzo[g]chromene-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O/c20-10-16-18(14-6-3-7-22-11-14)15-8-12-4-1-2-5-13(12)9-17(15)23-19(16)21/h1-9,11,18H,21H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGDAHWBHOGLRHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C3C(=CC2=C1)C(C(=C(O3)N)C#N)C4=CN=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701181260 |
Source
|
| Record name | 2-Amino-4-(3-pyridinyl)-4H-naphtho[2,3-b]pyran-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701181260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-4-(3-pyridinyl)-4H-benzo[g]chromene-3-carbonitrile | |
CAS RN |
861208-23-3 |
Source
|
| Record name | 2-Amino-4-(3-pyridinyl)-4H-naphtho[2,3-b]pyran-3-carbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=861208-23-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-4-(3-pyridinyl)-4H-naphtho[2,3-b]pyran-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701181260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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